1-[Bis(4-fluorophenyl)methoxy]-2-chloroethane

• CAS RN: 50366-31-9
• Molecular Formula: C15H13ClF2O
• Molecular Weight: 282.71 g/mol
• IUPAC Name: 1-[2-chloroethoxy-(4-fluorophenyl)methyl]-4-fluorobenzene
• InChI: InChI=1S/C15H13ClF2O/c16-9-10-19-15(11-1-5-13(17)6-2-11)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2
• InChI Key: FFEFFMLVFNFYPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)F)OCCCl)F

Description

1-[Bis(4-fluorophenyl)methoxy]-2-chloroethane is a useful research compound. Its molecular formula is C15H13ClF2O and its molecular weight is 282.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[Bis(4-fluorophenyl)methoxy]-2-chloroethane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[Bis(4-fluorophenyl)methoxy]-2-chloroethane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 20 parts of 2-chloroethanol, 3 parts of sulfuric acid and 16 parts of benzene was heated on a water-bath. Then there were added dropwise 35 parts of 4-fluoro-α-(4-fluorophenyl)benzenemethanol dissolved in 32 parts of benzene. After the addition was complete, the whole was stirred and refluxed for 4 hours. After cooling the reaction mixture was poured into water. The benzene layer was separated, dried over calcium chloride and evaporated. The residue was distilled in vacuo, yielding 35 parts of 1,1'-[(2-chloroethoxy)methylene]bis[4-fluorobenzene]; bp. 164°-166° C. at 1.5 mm. pressure; nD20 : 1.5462; d2020 : 1.2290 (intermediate 1).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

2-Chloroethanol (2) (4.1 g, 51 mmol) was added to a 500 ml three neck round bottom flask containing 250 ml of toluene and sulfuric acid(1 ml, 18 mmol). A solution of 4,4'-difluorobenzhydrol (1) (9.16 g, 41.6 mmol) in 50 ml of toluene was then added dropwise over 30 minutes. Once addition was complete the resulting mixture was heated to reflux for 3 hours. At the end of this time the mixture was washed with 10% sodium carbonate (150 ml), water (150 ml), and dried over anhydrous magnesium sulfate. The mixture was then filtered and the solvents were evaporated under reduced pressure to afford a clear yellow liquid. The material was distilled on a Kugelrohr distillation apparatus at 140° C., 0.5 mm Hg to afford the desired product (3) (7.0 g, 60%) as a clear and colorless liquid which crystallized slowly upon standing.